N,4-dimethylpentan-2-amine
Overview
Description
“N,4-dimethylpentan-2-amine” is a chemical compound with the molecular formula C7H17N . It has an average mass of 115.217 Da and a monoisotopic mass of 115.136101 Da . It is also known by other names such as “(1,3-dimethylbutyl)methylamine” and "(1,3-Dimethyl-butyl)-methyl-amine" .
Chemical Reactions Analysis
While specific chemical reactions involving “N,4-dimethylpentan-2-amine” are not available, amines in general can undergo a variety of reactions. They can react with acid chlorides or acid anhydrides to form amides . They can also undergo oxidation reactions to form alkenes, a process known as the Cope elimination .Physical And Chemical Properties Analysis
“N,4-dimethylpentan-2-amine” has a density of 0.8±0.1 g/cm3, a boiling point of 116.9±8.0 °C at 760 mmHg, and a vapour pressure of 17.9±0.2 mmHg at 25°C . It has an enthalpy of vaporization of 35.5±3.0 kJ/mol and a flash point of 7.3±9.3 °C . It has a molar refractivity of 38.0±0.3 cm3 and a molar volume of 153.7±3.0 cm3 .Scientific Research Applications
Synthesis of Novel Derivatives
“N,4-dimethylpentan-2-amine” has been used in the synthesis of novel N,4-diphenylthiazol-2-amine derivatives . These derivatives were designed and synthesized using the Hantzsch method, which is known for its eco-friendly conditions and excellent yields . The synthesized derivatives were characterized by spectral techniques such as 1H NMR, 13C NMR, FT-IR, and GCMS .
Antimicrobial Activity
The synthesized N,4-diphenylthiazol-2-amine derivatives showed potent antifungal activity . They also exhibited moderate antibacterial activity towards sensitive as well as resistant bacterial strains .
Anti-inflammatory Activity
These compounds also demonstrated good anti-inflammatory activity . This suggests potential applications in the treatment of conditions characterized by inflammation.
Proteomics Research
“N,4-dimethylpentan-2-amine” hydrochloride is a specialty product used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions.
Drug Discovery
The thiazole ring, which is integral in the structure of many biologically active compounds, has demonstrated upsurge interest in drug design and development of novel therapeutic agents . “N,4-dimethylpentan-2-amine” could potentially be used in the synthesis of these compounds.
In Silico Studies
In silico studies depicted the good binding affinity profile of the synthesized N,4-diphenylthiazol-2-amine derivatives against S. aureus (PDB ID: 1AD4) and C. albicans (PDB ID: 1AI9) . This suggests potential applications in the development of new antimicrobial agents.
Future Directions
“N,4-dimethylpentan-2-amine” has been identified as a component in the synthesis of a highly selective, CNS penetrable, and orally active Adaptor Protein-2 Associated Kinase 1 inhibitor, which is currently in clinical trials for the treatment of neuropathic pain . This suggests potential future directions in the development of new therapeutic agents.
properties
IUPAC Name |
N,4-dimethylpentan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17N/c1-6(2)5-7(3)8-4/h6-8H,5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJFLJUCXLKCIHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301311645 |
Source
|
| Record name | N,4-Dimethyl-2-pentanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301311645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3329-35-9 |
Source
|
| Record name | N,4-Dimethyl-2-pentanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3329-35-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,4-Dimethyl-2-pentanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301311645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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